Cas no 2138351-72-9 ((5-Chloro-1,3-benzoxazol-2-yl)methanesulfonyl fluoride)

• Product Name: (5-Chloro-1,3-benzoxazol-2-yl)methanesulfonyl fluoride
• CAS No: 2138351-72-9
• MF: C₈H₅ClFNO₃S
• MW: 249.646603345871
• CID: 5828379
• PubChem ID: 165452967
• Update Time: 2025-10-29

(5-Chloro-1,3-benzoxazol-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138351-72-9
• (5-chloro-1,3-benzoxazol-2-yl)methanesulfonyl fluoride
• EN300-727618
• (5-Chloro-1,3-benzoxazol-2-yl)methanesulfonyl fluoride

• Inchi： 1S/C8H5ClFNO3S/c9-5-1-2-7-6(3-5)11-8(14-7)4-15(10,12)13/h1-3H,4H2
• InChI Key： FEDYAHPFVCBPFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(CS(=O)(=O)F)O2

Computed Properties

• Exact Mass: 248.9662701g/mol
• Monoisotopic Mass: 248.9662701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.6Ų

Additional information on (5-Chloro-1,3-benzoxazol-2-yl)methanesulfonyl fluoride

Comprehensive Guide to (5-Chloro-1,3-benzoxazol-2-yl)methanesulfonyl fluoride (CAS No. 2138351-72-9)

(5-Chloro-1,3-benzoxazol-2-yl)methanesulfonyl fluoride is a specialized sulfonyl fluoride derivative with significant applications in medicinal chemistry and biochemical research. This compound, identified by CAS No. 2138351-72-9, has gained attention due to its unique reactivity as a covalent inhibitor and its role in proteomics and targeted protein degradation. Researchers and pharmaceutical developers are increasingly exploring its potential in drug discovery and chemical biology.

The molecular structure of (5-Chloro-1,3-benzoxazol-2-yl)methanesulfonyl fluoride features a benzoxazole core substituted with a chloro group at the 5-position and a methanesulfonyl fluoride moiety at the 2-position. This combination imparts distinct electrophilic properties, making it valuable for activity-based protein profiling (ABPP). The sulfonyl fluoride group is particularly noteworthy for its ability to form stable covalent bonds with serine hydrolases and other nucleophilic amino acids.

In recent years, the demand for covalent inhibitors like (5-Chloro-1,3-benzoxazol-2-yl)methanesulfonyl fluoride has surged, driven by advancements in precision medicine and proteomics research. Scientists are leveraging its reactivity to develop targeted therapies for diseases such as cancer and neurodegenerative disorders. The compound's ability to selectively modify proteins has also made it a tool for studying enzyme mechanisms and protein function.

From a synthetic perspective, (5-Chloro-1,3-benzoxazol-2-yl)methanesulfonyl fluoride is typically prepared through multi-step organic reactions involving benzoxazole precursors and sulfonylating agents. Its purity and stability are critical for research applications, requiring careful handling and storage under controlled conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to characterize this compound.

The growing interest in covalent drug discovery has positioned (5-Chloro-1,3-benzoxazol-2-yl)methanesulfonyl fluoride as a valuable building block for medicinal chemistry. Its compatibility with high-throughput screening and fragment-based drug design further enhances its utility in modern pharmaceutical research. Additionally, its applications extend to chemical proteomics, where it aids in mapping protein-ligand interactions and identifying novel drug targets.

As the field of chemical biology evolves, compounds like (5-Chloro-1,3-benzoxazol-2-yl)methanesulfonyl fluoride are expected to play a pivotal role in bridging the gap between small-molecule probes and therapeutic agents. Researchers are also exploring its potential in bioconjugation and materials science, demonstrating its versatility beyond traditional drug development.

For laboratories and institutions focusing on innovative therapeutics, (5-Chloro-1,3-benzoxazol-2-yl)methanesulfonyl fluoride offers a promising avenue for advancing personalized medicine. Its unique chemical properties and broad applicability make it a subject of ongoing investigation in both academic and industrial settings. Future studies may uncover additional roles for this compound in diagnostics and biomarker discovery.

In summary, (5-Chloro-1,3-benzoxazol-2-yl)methanesulfonyl fluoride (CAS No. 2138351-72-9) represents a cutting-edge tool in chemical biology and drug discovery. Its covalent binding capability, combined with its structural features, positions it as a key player in the development of next-generation therapeutics and research reagents. As scientific advancements continue, this compound is likely to remain at the forefront of innovative biomedical research.